Cas no 1703002-17-8 (2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid)

• Product Name: 2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid
• CAS No: 1703002-17-8
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5709577
• PubChem ID: 106882361
• Update Time: 2025-08-05

2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138522
• 2-fluoro-2-(2-fluoro-4,6-dimethylphenyl)aceticacid
• 1703002-17-8
• 2-fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid
• 2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid

• Inchi： 1S/C10H10F2O2/c1-5-3-6(2)8(7(11)4-5)9(12)10(13)14/h3-4,9H,1-2H3,(H,13,14)
• InChI Key： MJFUTBOBYNAVRP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C(=CC(C)=CC=1C)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid

Introduction to 2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid (CAS No. 1703002-17-8)

2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid, with the chemical identifier CAS No. 1703002-17-8, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. Its unique structural features, characterized by the presence of two fluorine atoms and a dimethylphenyl group, make it a compound of considerable interest for its potential applications in drug discovery and development.

The compound belongs to the class of fluorinated organic molecules, which are widely recognized for their enhanced metabolic stability, improved binding affinity, and increased bioavailability in pharmaceutical applications. The fluorine atoms in 2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid contribute to its lipophilicity and electronic properties, which can be exploited to fine-tune its pharmacokinetic and pharmacodynamic profiles. This makes it a valuable scaffold for the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for medicinal applications. The ability of fluorine to modulate molecular interactions has been extensively studied, leading to the discovery of several potent and selective drugs. For instance, fluoroaromatic compounds have been shown to exhibit improved pharmacological activity due to their ability to engage with biological targets in a more favorable manner compared to their non-fluorinated counterparts.

The dimethylphenyl moiety in 2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid adds another layer of complexity to its chemical behavior. This aromatic group can participate in various non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking interactions, which are crucial for achieving high affinity and selectivity in drug design. The combination of these structural elements makes this compound a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid is its potential as a building block for the synthesis of more complex molecules. Its carboxylic acid functionality allows for further derivatization through esterification, amidation, or other chemical transformations, enabling the creation of diverse pharmacophores. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have highlighted the importance of fluorinated carboxylic acids in the development of anti-inflammatory and anti-cancer agents. For example, fluorinated derivatives of acetic acid have been investigated for their ability to modulate inflammatory pathways by inhibiting key enzymes involved in pro-inflammatory cytokine production. The structural features of 2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid suggest that it may exhibit similar properties, making it a candidate for further investigation in this area.

The synthesis of 2-Fluoro-2-(2-fluoro-4,6-dimethylphenyl)acetic acid presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve the desired regioselectivity and yield. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research.

In conclusion, 2-Fluoro- 2-( 2-fluoro- 4,6-dimethylphenyl)acetic acid (CAS No. 1703002178) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological properties make it an attractive candidate for the development of novel therapeutic agents. As research in fluorinated compounds continues to advance, this molecule is likely to play an important role in future drug discovery efforts.